Cas no 1805300-47-3 (4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine)

• Product Name: 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine
• CAS No: 1805300-47-3
• MF: C₇H₅BrClF₂N
• MW: 256.475106954575
• CID: 4927345
• Update Time: 2025-07-20

4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H5BrClF2N/c8-4-1-2-12-5(3-9)6(4)7(10)11/h1-2,7H,3H2
• InChI Key： KQPGWZAYTWZEHR-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(CCl)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine

Recent Advances in the Application of 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine (CAS: 1805300-47-3) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine (CAS: 1805300-47-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic scaffold, characterized by its bromo, chloromethyl, and difluoromethyl substituents, serves as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, making it a focal point for innovative research.

One of the most notable applications of 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine is its role in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor in the development of selective JAK2 inhibitors, which show promise in treating myeloproliferative neoplasms. The chloromethyl group facilitates efficient functionalization, while the difluoromethyl moiety enhances metabolic stability, addressing a common challenge in kinase inhibitor design. This research underscores the compound's potential to improve pharmacokinetic properties in next-generation therapeutics.

In addition to its role in kinase inhibition, recent investigations have explored the antimicrobial properties of derivatives synthesized from 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that fluorinated pyridine derivatives exhibit potent activity against drug-resistant bacterial strains, including MRSA. The presence of the difluoromethyl group was found to enhance membrane permeability, a critical factor in overcoming bacterial resistance mechanisms. These findings suggest that this compound could serve as a valuable scaffold for developing new antibiotics in an era of increasing antimicrobial resistance.

Beyond therapeutic applications, 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine has also been employed in chemical biology as a versatile building block for probe development. Researchers at the Scripps Research Institute utilized this compound to create fluorescent probes for studying protein-protein interactions in live cells (2024, ACS Chemical Biology). The bromo and chloromethyl groups enabled site-specific conjugation to biomolecules, while the difluoromethyl group minimized nonspecific binding—an advancement that could accelerate drug target validation and mechanistic studies.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine derivatives. Recent process chemistry studies (2023, Organic Process Research & Development) have addressed this by developing more efficient synthetic routes with improved yields and reduced environmental impact. These methodological advances are critical for translating laboratory-scale discoveries into clinically viable candidates, highlighting the compound's growing importance in pharmaceutical development pipelines.

In conclusion, 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine (CAS: 1805300-47-3) represents a multifaceted tool in modern drug discovery and chemical biology. Its unique structural features enable diverse applications ranging from kinase inhibitor design to antimicrobial development and biological probe synthesis. As research continues to uncover new applications and optimize synthetic approaches, this compound is poised to play an increasingly significant role in addressing unmet medical needs and advancing our understanding of biological systems.